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Compound of Interest

Compound Name: Nickelocene

Cat. No.: B073246

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the fabrication of nickelocene-filled single-
walled carbon nanotubes (Ni@SWCNTSs). This document details the synthesis and
characterization of these novel nanomaterials and explores their potential applications in drug
development, leveraging their unique electronic and magnetic properties.

Introduction

Single-walled carbon nanotubes (SWCNTSs) filled with guest molecules offer a versatile platform
for tuning their intrinsic properties for various applications. Encapsulating nickelocene
(Ni(CsHs)2) within SWCNTs creates a hybrid nanomaterial with modified electronic
characteristics and the potential for magnetic manipulation due to the presence of nickel.
Subsequent thermal treatment can transform the encapsulated nickelocene into nickel carbide
or metallic nickel, further tailoring the properties of the SWCNTs.[1][2] These modifications
open up possibilities for their use in targeted drug delivery, bio-imaging, and as novel
therapeutic agents.

Data Presentation

The following tables summarize the key quantitative data associated with the fabrication and
characterization of NK@SWCNTSs, compiled from various studies.
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Table 1: Synthesis and Fabrication Parameters

Parameter Value Reference

SWCNT Pre-treatment

Annealing Temperature 500 °C [3]
Annealing Atmosphere Air [3]
Annealing Duration 1 hour [3]

Filling Process

Nickelocene (NiCpz2) powder

Precursor [3]
(99%)

SWCNT to Precursor Ratio Excess of nickelocene powder  [3]

Filling Temperature 50 °C [4]

Filling Duration 5 days [5]

Vacuum Pressure 10-6 mbar [3]

Post-Filling Annealing

Annealing Temperature Range 250 °C to 1200 °C [6]
Annealing Duration 2 hours [3]
Annealing Atmosphere High vacuum (10-¢ mbar) [7]

Table 2: Characterization and Properties of Ni@SWCNTs
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Property Method Observation/Value Reference
Structural Analysis
. ] ] Transmission Electron  Visualization of
Filling Confirmation ) ) [2]
Microscopy (TEM) encapsulated material
Appearance of new
peaks corresponding
Raman Spectroscopy ]

Inner Tube Growth (RBM) to inner tubes at [3]
higher annealing
temperatures

Chemical State of

Filler

. Shift in Ni 2p core

Nickelocene X-ray Photoelectron )

N level spectra with [3]

Decomposition Spectroscopy (XPS) ]
annealing
Observed at

Formation of Nickel X-ray Photoelectron annealing 5]

Carbide Spectroscopy (XPS) temperatures around
360 °C
Observed at higher

Formation of Metallic X-ray Photoelectron annealing 2]

Nickel Spectroscopy (XPS) temperatures (>400-

500 °C)

Electronic Properties

Shift in C 1s peak at
) X-ray Photoelectron low annealing
n-doping of SWCNTs [7]

Spectroscopy (XPS)

temperatures (360-
600 °C)

p-doping of SWCNTs

X-ray Photoelectron

Shiftin C 1s peak at

high annealing

[7]

Spectroscopy (XPS) temperatures (680-
1200 °C)
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Quantitative Analysis

Nickel-to-Carbon
. . X-ray Photoelectron
Atomic Ratio (as- 0.0141 [8]
] Spectroscopy (XPS)
filled)

Experimental Protocols

This section provides detailed methodologies for the key experiments in the fabrication and
characterization of NK@SWCNTSs.

Protocol 1: Fabrication of NI@SWCNTs

1. SWCNT Preparation (Opening the tubes): a. Place a sample of pristine SWCNTs in a quartz
tube furnace. b. Heat the SWCNTs in air at 500 °C for 1 hour to open their ends.[3] c. Allow the
furnace to cool down to room temperature before removing the SWCNTSs.

2. Filling of SWCNTs with Nickelocene: a. In a glove box under an inert atmosphere (e.g.,
argon), place the pre-opened SWCNTs and an excess of nickelocene powder into a Pyrex
glass ampoule.[3] b. Connect the ampoule to a vacuum pump and evacuate to a pressure of
10-6 mbar for 20 minutes.[3] c. Seal the ampoule under vacuum. d. Heat the ampoule at 50 °C
for 5 days to allow the nickelocene to sublimate and fill the SWCNTs.[5]

3. Post-Filling Annealing (for transformation of encapsulated nickelocene): a. Transfer the
Ni@SWCNT sample to a high-vacuum furnace. b. Anneal the sample at a desired temperature
between 250 °C and 1200 °C for 2 hours under a vacuum of 10~® mbar.[3][6] The choice of
temperature will determine the final state of the encapsulated nickel and the electronic
properties of the SWCNTs (see Table 2). c. After annealing, allow the sample to cool to room
temperature under vacuum.

Protocol 2: Characterization of NNIQSWCNTs

1. Transmission Electron Microscopy (TEM): a. Disperse a small amount of the NI@QSWCNT
sample in a suitable solvent (e.g., ethanol) by sonication. b. Drop-cast the dispersion onto a
TEM grid (e.g., lacey carbon). c. Allow the solvent to evaporate completely. d. Image the
sample using a TEM to visualize the filled nanotubes and the morphology of the encapsulated
material.
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2. Raman Spectroscopy: a. Place a small amount of the NI@SWCNT sample on a microscope
slide. b. Acquire Raman spectra using a laser excitation wavelength appropriate for the
SWCNT diameter distribution (e.g., 532 nm, 633 nm, or 785 nm). c. Analyze the Radial
Breathing Modes (RBM) to confirm filling and to detect the formation of inner tubes after high-
temperature annealing. d. Analyze the G-band and D-band to assess the electronic properties
and the structural integrity of the nanotubes.

3. X-ray Photoelectron Spectroscopy (XPS): a. Mount the NI@SWCNT sample on a sample
holder suitable for XPS analysis. b. Place the sample in the ultra-high vacuum chamber of the
XPS instrument. c. Acquire high-resolution spectra of the C 1s and Ni 2p core levels. d. Analyze
the binding energy shifts in the C 1s peak to determine the doping type (n-type or p-type).[7] e.
Analyze the Ni 2p spectra to identify the chemical state of the encapsulated nickel
(nickelocene, nickel carbide, or metallic nickel).[3]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Fabrication of
Nickelocene-Filled Single-Walled Carbon nanotubes]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b073246#fabrication-of-nickelocene-
filled-single-walled-carbon-nanotubes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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